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For Immediate Release

This guide provides a comparative analysis of the photostability of Disperse Orange 30
against other common azo disperse dyes, specifically Disperse Red 167 and Disperse Blue 79.

The information is targeted towards researchers, scientists, and professionals in drug

development and related fields who utilize these dyes in their work. This document summarizes

available quantitative data on light fastness, details the experimental protocols for such

evaluations, and provides a visual representation of the testing workflow.

Executive Summary
Disperse Orange 30 is a monoazo dye recognized for its good light fastness properties.

However, its performance relative to other azo dyes can be a critical factor in specific

applications, such as in the development of photosensitive formulations or materials where

color stability upon light exposure is paramount. This guide presents a compilation of light

fastness data for Disperse Orange 30, Disperse Red 167, and Disperse Blue 79, based on the

industry-standard Blue Wool Scale. The data indicates that while Disperse Orange 30 has

commendable photostability, other dyes like Disperse Red 167 can offer superior resistance to

fading under light exposure.

Quantitative Data Presentation: Light Fastness
Comparison
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The photostability of disperse dyes is commonly evaluated using the Blue Wool Scale, in

accordance with ISO 105-B02 or AATCC Test Method 16. The scale ranges from 1 (very poor

light fastness) to 8 (excellent light fastness), where each subsequent number represents a

twofold increase in light resistance.[1][2][3] The following table summarizes the light fastness

ratings for Disperse Orange 30 and other selected azo dyes on polyester, a common

substrate for these dyes.

Dye Name C.I. Name Azo Type
Light Fastness
Rating (Blue Wool
Scale)

Disperse Orange 30 11119 Monoazo 5-6

Disperse Red 167 11338 Monoazo 6-7[4]

Disperse Blue 79 11345 Monoazo 4-6[5][6][7]

Note: The light fastness ratings can vary depending on the specific experimental conditions,

including the substrate, dye concentration, dyeing method, and the presence of other chemical

agents.

Experimental Protocols for Photostability Testing
The evaluation of a dye's photostability is conducted under standardized conditions to ensure

reproducibility and comparability of results. The most widely accepted methods are ISO 105-

B02 and AATCC Test Method 16.[8][9]

Principle of the Test
A specimen of the dyed substrate is exposed to a controlled artificial light source that simulates

natural daylight (e.g., a Xenon arc lamp). Simultaneously, a set of standardized blue wool

fabrics with known light fastness ratings are exposed under the same conditions. The

photostability of the test specimen is determined by comparing the degree of its color change

with that of the blue wool standards.[1][2]
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Light Source: A Xenon arc lamp is predominantly used as it closely mimics the spectral

distribution of natural sunlight.[3]

Specimen Holders: To mount the test and standard samples.

Blue Wool Standards: A set of eight standardized blue wool textiles, each with a different

light fastness rating.[1]

Grey Scale for Assessing Change in Colour: Used to visually assess the degree of fading.

Procedure
Sample Preparation: A sample of the textile dyed with the test dye is prepared according to

the standard's specifications.

Mounting: The test specimen and a range of Blue Wool Standards are mounted in the

specimen holders. A portion of each sample is covered with an opaque mask to serve as an

unexposed reference.

Exposure: The mounted samples are placed in a light fastness tester and exposed to the

Xenon arc lamp under controlled conditions of temperature and humidity.

Evaluation: The exposure is continued until a specified level of color change, corresponding

to a particular grade on the Grey Scale, is observed in the test specimen or the Blue Wool

Standards.

Rating: The light fastness rating of the test specimen is the number of the Blue Wool

Standard that exhibits a similar degree of fading.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for assessing the photostability of azo

dyes.
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Caption: Workflow for Photostability Testing of Azo Dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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